BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols:
Trimethylolpropane Trinonanoate as a PVC
Plasticizer

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylolpropane trinonanoate

Cat. No.: B093850

Introduction

Trimethylolpropane trinonanoate (TMPTN) is a high-molecular-weight, non-phthalate
plasticizer belonging to the polyol ester family. Polyol esters are recognized for their excellent
thermal stability, low volatility, and good compatibility with polar polymers like polyvinyl chloride
(PVC).[1] These characteristics position TMPTN as a promising alternative to traditional
phthalate plasticizers, which are facing increasing regulatory pressure due to health and
environmental concerns. This document provides detailed application notes, performance data,
and experimental protocols for researchers, scientists, and drug development professionals
interested in evaluating TMPTN as a primary plasticizer for PVC formulations.

Note on Data Availability: Specific performance data for trimethylolpropane trinonanoate
(TMPTN) in PVC is limited in publicly available literature. Therefore, this document utilizes data
from a closely related and well-studied compound, epoxidized trimethylolpropane trioleate
(EPO), as a representative example of a trimethylolpropane-based plasticizer.[2][3][4][5][6]
EPO shares a similar core structure and is expected to exhibit comparable performance
characteristics. Additionally, data from a patented formulation containing a mixture of
trimethylolpropane esters is included for broader context.[7]

Performance Characteristics
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When incorporated into PVC, trimethylolpropane esters like EPO demonstrate several

beneficial properties:

for effective plasticization.[2][3][4][5][6]

Good Compatibility: EPO exhibits good compatibility with PVC resin, a crucial characteristic

e Improved Thermal Stability: The inclusion of EPO can enhance the thermal stability of the

PVC matrix compared to some conventional plasticizers.[2][3][4][5][6]

» Enhanced Mechanical Properties: Formulations with EPO can show an improvement in

elongation at break.[2][3][4][5][6]

» Low Migration: A significant advantage of high-molecular-weight plasticizers like EPO is their

reduced tendency to migrate out of the polymer matrix, which is critical for applications in

sensitive products like medical devices and food packaging.[2]

Data Presentation

The following tables summarize the quantitative data on the performance of trimethylolpropane

esters in PVC, using EPO as the primary example and a mixed trimethylolpropane ester

formulation for comparison.

Table 1: Mechanical Properties of PVC Plasticized with Epoxidized Trimethylolpropane

Trioleate (EPO) in Comparison to a Commercial Non-Phthalate Plasticizer (DOCH)

PVC + 25 phr
PVC + 50 phr
Property PVC + 50 phr EPO DOCH + 25 phr
DOCH
EPO
Tensile Strength
16.5+0.5 170+ 04 17.2+0.6
(MPa)
Elongation at Break
280 £ 10 300+12 348 + 15
(%)
Young's Modulus
8.5+0.3 9.0+04 9.5+05
(MPa)
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Data sourced from a study on epoxidized trimethylolpropane trioleate (EPO) and di(2-
ethylhexyl) 1,2-cyclohexanoate (DOCH).[2]

Table 2: Thermal Properties and Hardness of PVC Plasticized with EPO and DOCH

PVC + 25 phr
PVC + 50 phr
Property PVC + 50 phr EPO DOCH + 25 phr
DOCH
EPO
Glass Transition
55 60 58
Temp. (Tg, °C)
Shore A Hardness 80+2 85+2 82+2

Data sourced from a study on epoxidized trimethylolpropane trioleate (EPO) and di(2-
ethylhexyl) 1,2-cyclohexanoate (DOCH).[2]

Table 3: Migration Resistance (Leaching) in n-Heptane

Formulation Weight Loss (%)
PVC + 50 phr DOCH 19
PVC + 50 phr EPO 13
PVC + 25 phr DOCH + 25 phr EPO 10

This test simulates the migration of the plasticizer into a fatty food simulant. A lower weight loss
indicates better migration resistance.[2]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the performance of
TMPTN as a PVC plasticizer, based on established ASTM standards.

1. Protocol for Sample Preparation
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o Objective: To prepare standardized PVC sheets plasticized with TMPTN for subsequent
testing.

o Materials:

o PVCresin (e.g., K-value 67)

[¢]

Trimethylolpropane trinonanoate (TMPTN)

o

Thermal stabilizer (e.g., a mixed metal stabilizer)

Two-roll mill

[e]

o

Hydraulic press with heating and cooling capabilities

[¢]

Molds for test specimens
e Procedure:

o Pre-mix PVC resin, TMPTN (at the desired concentration, e.g., 50 phr), and thermal
stabilizer in a high-speed mixer.

o Transfer the pre-mixed compound to a two-roll mill heated to 160-170°C.
o Mill the compound for 5-10 minutes until a homogeneous sheet is formed.
o Cut the milled sheet into appropriate sizes for molding.

o Place the cut sheets into a mold and preheat in the hydraulic press at 170-180°C for 5
minutes with minimal pressure.

o Apply a pressure of 10-15 MPa for 3-5 minutes.
o Cool the mold under pressure to room temperature.

o Remove the pressed sheet and condition the specimens at 23 + 2°C and 50 + 5% relative
humidity for at least 24 hours before testing.

2. Protocol for Mechanical Properties Testing

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b093850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Objective: To determine the tensile strength, elongation at break, and Young's modulus of the
plasticized PVC.

Standard: Based on ASTM D638 - "Standard Test Method for Tensile Properties of Plastics".
Apparatus: Universal Testing Machine (UTM) with an appropriate load cell and extensometer.
Procedure:

o Cut dumbbell-shaped test specimens from the conditioned PVC sheets according to the
dimensions specified in ASTM D638.

o Measure the width and thickness of the narrow section of each specimen.

o Mount the specimen in the grips of the UTM.

o Set the crosshead speed (e.g., 50 mm/min).

o Start the test and record the load and elongation until the specimen breaks.

o Calculate the tensile strength, elongation at break, and Young's modulus from the stress-
strain curve.

. Protocol for Thermal Analysis (Thermogravimetric Analysis - TGA)
Objective: To evaluate the thermal stability of the plasticized PVC.

Standard: Based on ASTM E1131 - "Standard Test Method for Compositional Analysis by
Thermogravimetry".

Apparatus: Thermogravimetric Analyzer (TGA).
Procedure:

o Place a small, accurately weighed sample (5-10 mg) of the plasticized PVC into a TGA
sample pan.
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o Heat the sample from room temperature to 600°C at a constant heating rate (e.g.,
10°C/min) under a nitrogen atmosphere.

o Record the sample weight as a function of temperature.

o Determine the onset of degradation temperature (the temperature at which significant
weight loss begins).

. Protocol for Migration Resistance Testing
Objective: To quantify the amount of plasticizer that migrates from the PVC into a solvent.

Standard: Based on ASTM D1239 - "Standard Test Method for Resistance of Plastic Films to
Extraction by Chemicals".

Materials:

o Conditioned PVC specimens of known weight and surface area.
o Extraction solvent (e.g., n-heptane, ethanol, or a food simulant).
o Constant temperature bath.

Procedure:

[e]

Weigh the initial conditioned PVC specimen (W1).
o Immerse the specimen in the chosen solvent in a sealed container.

o Place the container in a constant temperature bath (e.g., 60°C) for a specified duration
(e.g., 24 hours).

o Remove the specimen from the solvent, gently wipe off excess solvent, and dry it in a
vacuum oven at a specified temperature until a constant weight is achieved (W2).

o Calculate the percentage of weight loss due to migration: Weight Loss (%) = [(W1 - W2) /
W1] * 100.
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Visualizations

The following diagrams illustrate the experimental workflow and the conceptual interaction of

the plasticizer with the PVC matrix.

Sample Preparation

PVC Resin + TMPTN
+ Stabilizer Mixing

Two-Roll Milling

Compression Molding

Specimen Conditioning

\/

Performance Evaluation

Thermal Analysis (TGA)

Mechanical Testing Migration Resistance
(ASTM D638) (ASTM E1131) (ASTM D1239)

Data Analysis

Comparative Analysis of

Performance Data

Click to download full resolution via product page

Experimental workflow for evaluating TMPTN as a PVC plasticizer.
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Conceptual diagram of TMPTN molecules interspersed between PVC chains,
reducing intermolecular forces and increasing flexibility.

Click to download full resolution via product page

Conceptual interaction of TMPTN with PVC polymer chains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Trimethylolpropane
Trinonanoate as a PVC Plasticizer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093850#using-trimethylolpropane-trinonanoate-as-a-
pvc-plasticizer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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